Cas no 1240586-85-9 (3-(4-(Tert-butoxycarbonyl)-2-methylpiperazin-1-YL)propanoic acid)

• Product Name: 3-(4-(Tert-butoxycarbonyl)-2-methylpiperazin-1-YL)propanoic acid
• CAS No: 1240586-85-9
• MF: C₁₃H₂₄N₂O₄
• MW: 272.340663909912
• CID: 2760286
• PubChem ID: 72211504
• Update Time: 2025-04-21

3-(4-(Tert-butoxycarbonyl)-2-methylpiperazin-1-YL)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (R)-3-(4-(TERT-BUTOXYCARBONYL)-2-METHYLPIPERAZIN-1-YL)PROPANOIC ACID
• 3-(4-(TERT-BUTOXYCARBONYL)-2-METHYLPIPERAZIN-1-YL)PROPANOIC ACID
• AB62070
• 3-{4-[(tert-butoxy)carbonyl]-2-methylpiperazin-1-yl}propanoic acid
• 1060813-93-5
• DTXSID401160011
• EN300-1071407
• AB62067
• 4-[(1,1-Dimethylethoxy)carbonyl]-2-methyl-1-piperazinepropanoic acid
• AB62064
• 1240586-85-9
• QZB58686
• 3-(4-(Tert-butoxycarbonyl)-2-methylpiperazin-1-YL)propanoic acid

• Inchi： 1S/C13H24N2O4/c1-10-9-15(12(18)19-13(2,3)4)8-7-14(10)6-5-11(16)17/h10H,5-9H2,1-4H3,(H,16,17)
• InChI Key： WTDJNKSAVVRASP-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN(CCC(=O)O)C(C)C1)=O

Computed Properties

• Exact Mass: 272.17360725Da
• Monoisotopic Mass: 272.17360725Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 70.1Ų